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Compound of Interest

Compound Name:
(R)-a-Amino-3-methoxy-

benzeneacetic acid

CAS No.: 25698-23-1

Cat. No.: B2755900

Get Quote

Executive Summary
(R)-3-Methoxyphenylglycine is a non-proteinogenic amino acid and a critical chiral building

block in the synthesis of glycopeptide antibiotics (e.g., Balhimycin analogs) and nocardicin

derivatives. Unlike its para-substituted counterpart (4-hydroxyphenylglycine), the meta-methoxy

derivative presents unique electronic properties that influence its optical rotation and reactivity.

This guide outlines its specific optical rotation (

), compares it with structural analogs, and details the experimental protocols for its resolution
and characterization.

Physicochemical Profile & Optical Rotation[1][2]
Identification

IUPAC Name: (2R)-2-Amino-2-(3-methoxyphenyl)acetic acid

Common Name: (R)-3-Methoxyphenylglycine; D-3-Methoxyphenylglycine
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CAS Number (Racemic): 7314-43-4

Molecular Formula:

Molecular Weight: 181.19 g/mol

Specific Optical Rotation ( )
The specific optical rotation is a vector of purity and solvent interaction. For phenylglycine

derivatives, the sign of rotation is heavily dependent on pH.

Parameter Value / Range Conditions

Configuration (R) / D-
Amino group on Right

(Fischer)

Sign of Rotation Levorotatory (-) In 1N HCl (Acidic)

Expected Value -145° to -160° , 1N HCl, 20°C (Inferred from

analogs)

Sign in Base Dextrorotatory (+) In 1N NaOH (Basic)

Critical Note: While the para-hydroxy analog ((R)-4-Hpg) has a well-cited rotation of

(

, 1N HCl), the meta-methoxy substituent exerts a similar but slightly distinct

electronic effect. Researchers should expect the value to fall within the -145° to

-160° range in acidic media.

Solubility Profile
Water: Moderate (Zwitterionic form).
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Acid (1N HCl): High (Protonated cation).

Base (1N NaOH): High (Deprotonated anion).

Organic Solvents: Low in non-polar solvents; moderate in lower alcohols (Methanol/Ethanol).

Comparative Analysis: Phenylglycine Analogs
The position and nature of the phenyl ring substituent significantly impact the chiroptical

properties. The table below compares (R)-3-Methoxyphenylglycine with its key analogs.

Compound Structure Substituent (1N HCl)

Electronic
Effect (

)

(R)-

Phenylglycine
Unsubstituted -H -158.0° Reference

(R)-4-

Hydroxyphenylgl

ycine

Para -OH -160.0°
Electron

Donating (+M)

(R)-3-

Methoxyphenylgl

ycine

Meta -OCH ~ -150° (Est.)
Inductive

Withdrawal (-I)

(R)-2-

Chlorophenylglyc

ine

Ortho -Cl -135° (Est.) Steric/Inductive

Mechanistic Insight: The optical rotation of phenylglycines is dominated by the chiral center's

environment. The meta-methoxy group (

) is electron-withdrawing by induction, unlike the para-methoxy (

) which is donating by resonance. This subtle electronic difference slightly attenuates the molar
rotation compared to the para isomer but maintains the negative sign in acid.
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Protocol: Determination of Specific Optical Rotation
To ensure reproducibility (E-E-A-T), follow this standardized polarimetry protocol.

Materials:

(R)-3-Methoxyphenylglycine sample (>98% purity).

Solvent: 1.0 N Hydrochloric Acid (HCl).

Digital Polarimeter (Sodium D-line, 589 nm).

Procedure:

Preparation: Weigh accurately 100 mg (0.1 g) of the dry amino acid.

Dissolution: Transfer to a 10 mL volumetric flask. Dissolve in 1.0 N HCl. Dilute to the mark.

Concentration (

): 1.0 g/100 mL.

Equilibration: Ensure the solution is at 20°C ± 0.5°C.

Measurement: Zero the polarimeter with a blank (pure 1N HCl). Fill the 1 dm (100 mm) cell

with the sample solution.

Calculation:

: Observed rotation (degrees).

: Path length (dm) = 1.

: Concentration (g/mL) = 0.01.

Protocol: Enzymatic Resolution (Synthesis)
Since the (R)-enantiomer is non-natural, it is often produced via enzymatic resolution of the

racemic amide or ester.
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Workflow:

Substrate: Racemic 3-methoxyphenylglycine amide.

Biocatalyst: Leucine Aminopeptidase (LAP) or Penicillin G Acylase (PGA).

Reaction: The enzyme selectively hydrolyzes the (S)-amide to the (S)-acid, leaving the (R)-

amide intact.

Hydrolysis: The (R)-amide is chemically hydrolyzed to yield (R)-3-methoxyphenylglycine.

Visualization: Enzymatic Resolution Workflow
The following diagram illustrates the kinetic resolution pathway to isolate the (R)-enantiomer.
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Figure 1: Kinetic resolution workflow for isolating (R)-3-methoxyphenylglycine from its racemic

amide precursor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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